2-amino-N-[3-(benzylamino)propyl]benzamide

• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol
• IUPAC Name: 2-amino-N-[3-(benzylamino)propyl]benzamide
• InChI: InChI=1S/C17H21N3O/c18-16-10-5-4-9-15(16)17(21)20-12-6-11-19-13-14-7-2-1-3-8-14/h1-5,7-10,19H,6,11-13,18H2,(H,20,21)
• InChI Key: JPDGLCLNPPWLKN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNCCCNC(=O)C2=CC=CC=C2N

Description

2-amino-N-[3-(benzylamino)propyl]benzamide, also known as BAPTA-AM, is a chemical compound that has been widely used in scientific research. It is a cell-permeable calcium chelator that can bind to and prevent the influx of calcium ions into cells.

Mechanism of Action

2-amino-N-[3-(benzylamino)propyl]benzamide works by binding to calcium ions and preventing their influx into cells. It can also chelate intracellular calcium ions, which can prevent their release from intracellular stores. By doing so, this compound can modulate the activity of various calcium-dependent proteins and signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It can modulate the activity of calcium-dependent enzymes, such as calmodulin-dependent protein kinases and phosphatases. This compound can also affect the release of neurotransmitters and the activity of ion channels. In addition, this compound has been shown to have anti-apoptotic effects in some cell types.

Advantages and Limitations for Lab Experiments

2-amino-N-[3-(benzylamino)propyl]benzamide has several advantages for lab experiments. It is cell-permeable and can be used to study the effects of calcium on intracellular processes. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It can be toxic to cells at high concentrations and can affect the activity of other metal ions, such as magnesium and zinc.

Future Directions

For the use of 2-amino-N-[3-(benzylamino)propyl]benzamide include studying its effects on different cell types and tissues, developing new calcium chelators, and studying its role in various diseases.

Synthesis Methods

The synthesis of 2-amino-N-[3-(benzylamino)propyl]benzamide involves several steps. First, 3-aminopropylbenzamide is synthesized by reacting 3-aminopropylamine with benzoyl chloride. Then, this compound is reacted with benzylamine to produce this compound. Finally, this compound is synthesized by reacting this compound with acetoxy-methyl ester.

Scientific Research Applications

2-amino-N-[3-(benzylamino)propyl]benzamide has been widely used in scientific research as a calcium chelator. It can be used to study the role of calcium ions in various cellular processes, such as signaling, gene expression, and apoptosis. This compound has also been used to study the effects of calcium on neuronal excitability and synaptic plasticity.